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Compound of Interest

Compound Name: Cbz-Lys(Boc)-OH

Cat. No.: B556995 Get Quote

For researchers, scientists, and drug development professionals, ensuring laboratory safety is

paramount. This guide provides essential safety and logistical information for the proper

handling and disposal of Cbz-Lys(Boc)-OH, a protected amino acid commonly used in peptide

synthesis. Adherence to these procedures will minimize risk and ensure a safe laboratory

environment.

Essential Safety Information at a Glance
A thorough understanding of the chemical properties of Cbz-Lys(Boc)-OH is the first step in

safe handling. The following table summarizes key quantitative data for this compound.
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Property Value

Molecular Formula C₁₉H₂₈N₂O₆

Molecular Weight 380.44 g/mol

Purity ≥98%

Storage Temperature Room Temperature

Hazard Statements

H315 (Causes skin irritation), H319 (Causes

serious eye irritation), H335 (May cause

respiratory irritation)

Precautionary Statements

P261 (Avoid breathing

dust/fume/gas/mist/vapors/spray),

P305+P351+P338 (IF IN EYES: Rinse

cautiously with water for several minutes.

Remove contact lenses, if present and easy to

do. Continue rinsing)

Operational Plan: From Receipt to Use
Following a structured operational plan is critical to minimize exposure and prevent

contamination. This step-by-step guide outlines the recommended procedure for handling Cbz-
Lys(Boc)-OH.

Receiving and Storage
Upon receipt, inspect the container for any damage or leaks.

Ensure the supplier's label is intact and legible.

Store the container in a cool, dry, and well-ventilated area at room temperature.[1]

Keep the container tightly closed when not in use.

Personal Protective Equipment (PPE)
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Before handling Cbz-Lys(Boc)-OH, all personnel must be equipped with the appropriate PPE.

The minimum required PPE includes:

Eye and Face Protection: Safety glasses with side shields are mandatory. For tasks with a

higher risk of splashing, chemical splash goggles and a face shield should be worn.[2]

Hand Protection: Disposable nitrile gloves are required for incidental contact. For prolonged

handling, consider double-gloving or using thicker, chemical-resistant gloves.[2]

Body Protection: A standard laboratory coat is necessary to protect street clothing and skin

from potential contamination.[2][3]

Respiratory Protection: Work in a well-ventilated area. If dust is likely to be generated and

engineering controls are not sufficient, a NIOSH-approved N95 respirator should be used.[4]

[5]

Handling and Use
Engineering Controls: All weighing and solution preparation activities should be conducted in

a certified chemical fume hood to minimize the inhalation of dust or aerosols.[2]

Weighing: To prevent the generation of dust, carefully weigh the powdered Cbz-Lys(Boc)-
OH on weighing paper or in a suitable container within the fume hood.

Solution Preparation: When dissolving the compound, add the solid to the solvent slowly to

avoid splashing.

General Hygiene: Avoid eating, drinking, or smoking in the laboratory. Wash hands

thoroughly with soap and water after handling the chemical and before leaving the

laboratory.[6]

Disposal Plan: Responsible Waste Management
Proper disposal of Cbz-Lys(Boc)-OH and its containers is crucial to protect the environment

and comply with regulations.

Waste Segregation
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Cbz-Lys(Boc)-OH is a non-halogenated organic compound. As such, all waste containing

this chemical should be collected in a designated "non-halogenated organic waste"

container.[7][8][9]

Do not mix this waste with halogenated solvents or other incompatible waste streams.[8]

Waste Collection and Labeling
Use a clearly labeled, leak-proof container with a secure lid for all Cbz-Lys(Boc)-OH waste.

The label should include the words "Hazardous Waste," the full chemical name ("Cbz-
Lys(Boc)-OH"), and the primary hazards (irritant).

Keep the waste container closed at all times except when adding waste.[1][7]

Final Disposal
Store the waste container in a designated satellite accumulation area within the laboratory.

Arrange for the disposal of the chemical waste through your institution's Environmental

Health and Safety (EHS) office or a licensed chemical waste disposal company.

Empty containers that held Cbz-Lys(Boc)-OH must be triple-rinsed with a suitable solvent.

The rinsate should be collected as hazardous waste. After rinsing, the container can be

disposed of as regular laboratory glass or plastic waste, depending on the material.

Procedural Workflow for Handling Cbz-Lys(Boc)-OH
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Caption: Workflow for handling Cbz-Lys(Boc)-OH.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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